N-(2,6-dichlorophenyl)-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-(3,4-dichlorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H17Cl4N3O/c19-13-5-4-12(10-16(13)22)25-8-6-24(7-9-25)11-17(26)23-18-14(20)2-1-3-15(18)21/h1-5,10H,6-9,11H2,(H,23,26)
• InChI Key: YEUJUBIAQFJBPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C=CC=C2Cl)Cl)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H17Cl4N3O
• Molecular Weight: 433.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide, commonly known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DPA is a piperazine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

DPA acts as a selective serotonin and norepinephrine reuptake inhibitor (SNRI) by blocking the uptake of these neurotransmitters in the brain. This leads to an increase in the levels of serotonin and norepinephrine in the brain, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
DPA has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which can have a positive effect on mood and behavior. DPA has also been found to have an anxiolytic effect, reducing anxiety and stress levels in animal models.

Advantages and Limitations for Lab Experiments

DPA has several advantages for use in laboratory experiments. It is a highly selective SNRI, making it a useful tool for studying the effects of serotonin and norepinephrine in the brain. DPA is also relatively stable and has a long half-life, making it easier to work with in laboratory settings. However, DPA is not without its limitations. It has a low solubility in water, which can make it difficult to administer in certain experiments. Additionally, DPA has been found to have some toxicity in animal models, which may limit its use in certain studies.

Future Directions

There are several potential future directions for research involving DPA. One area of interest is its potential use in the treatment of depression and anxiety disorders. Further research is needed to determine the efficacy and safety of DPA in humans. Another area of interest is its potential use in the treatment of schizophrenia and other neurological disorders. Additional studies are needed to determine the mechanism of action of DPA in these conditions and its potential therapeutic value. Finally, DPA may have potential applications in the study of other neurotransmitters and their effects on behavior and mood. Further research is needed to explore these potential applications.
In conclusion, DPA is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in research. Its mechanism of action, biochemical and physiological effects, and potential future directions for research make it a valuable tool for studying the effects of serotonin and norepinephrine in the brain. However, further research is needed to determine its efficacy and safety in humans and to explore its potential applications in other areas of research.

Scientific Research Applications

DPA has been extensively studied for its potential applications in scientific research. It has been found to have an inhibitory effect on the uptake of serotonin and norepinephrine in the brain, making it a potential candidate for the treatment of depression and anxiety disorders. DPA has also been studied for its potential use in the treatment of schizophrenia and other neurological disorders.